Cas no 83863-71-2 (1-Piperidinecarboxylicacid, 4-amino-3-methoxy-, ethyl ester, hydrochloride (1:1), (3R,4S)-rel-)

• Product name: 1-Piperidinecarboxylicacid, 4-amino-3-methoxy-, ethyl ester, hydrochloride (1:1), (3R,4S)-rel-
• CAS No: 83863-71-2
• MF: C₉H₁₈N₂O₃^.HCl
• MW: 238.71176
• CID: 733865
• PubChem ID: 44153499

1-Piperidinecarboxylicacid, 4-amino-3-methoxy-, ethyl ester, hydrochloride (1:1), (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-amino-3-methoxy-, ethyl ester, hydrochloride (1:1), (3R,4S)-rel-
• CIS-4-AMINO-3-METHOXY PIPERIDINE-1-CARBOXYLIC ACID ETHYL ESTER MONOHYDROCHLORIDE
• ethyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate,hydrochloride
• cis-Ethyl 4-amino-3-methoxypiperidine-1-carboxylate hydrochloride
• Ethyl cis-4-amino-3-methoxypiperidine-1-carboxylate monohydrochloride
• 83863-71-2
• EINECS 281-137-5
• ethyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate;hydrochloride
• DTXSID40232762
• NS00038341

• Inchi： InChI=1S/C9H18N2O3.ClH/c1-3-14-9(12)11-5-4-7(10)8(6-11)13-2;/h7-8H,3-6,10H2,1-2H3;1H/t7-,8+;/m1./s1
• InChI Key： JUIQWDFWJKAYQH-WLYNEOFISA-N
• SMILES： CCOC(=O)N1CCC(C(C1)OC)N.Cl

Computed Properties

• Exact Mass: 238.108
• Monoisotopic Mass: 238.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8A^2

Experimental Properties

• Boiling Point: 286.3°C at 760 mmHg
• Flash Point: 126.9°C
• LogP: 1.63110

Additional information on 1-Piperidinecarboxylicacid, 4-amino-3-methoxy-, ethyl ester, hydrochloride (1:1), (3R,4S)-rel-

测试